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Compound of Interest

Compound Name:
Ethyl 6-chloro-4-methylpyridine-2-

carboxylate

Cat. No.: B1425257 Get Quote

Compound Profile & Significance
Ethyl 6-chloro-4-methylpyridine-2-carboxylate is a halogenated pyridine derivative that

serves as a versatile intermediate in organic synthesis. Its structure, featuring a reactive

chlorine atom, an ester functional group, and a pyridine core, makes it a valuable building block

in the development of novel pharmaceutical and agrochemical compounds.[1][2] Specifically, its

utility has been demonstrated in the synthesis of antibacterial drugs and as a key component in

the development of herbicides and insecticides.[2] Proper handling and storage are not merely

procedural; they are critical for ensuring the compound's integrity for synthesis, preventing

degradation, and guaranteeing the safety of laboratory personnel. This document provides a

comprehensive guide based on established safety protocols and chemical reactivity principles.

Physicochemical & Safety Data
A thorough understanding of the compound's properties is the foundation of safe handling. The

data below has been consolidated from various supplier safety data sheets and chemical

databases.
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Property Value Source

Chemical Formula C₉H₁₀ClNO₂ [2]

Molecular Weight 199.63 g/mol [2][3]

CAS Number 1122090-50-9 [2]

Appearance Colorless liquid or solid [1]

Melting Point -2°C (approx.) [1]

Boiling Point 235°C (approx.) / 311.5°C [1][2]

Solubility
Soluble in organic solvents

(e.g., ethanol, DMSO)
[1]

Storage Temperature 2-8°C, under inert atmosphere [2]

GHS Hazard Profile: While a specific, universally adopted GHS classification for this exact CAS

number is not consistently available, related chlorinated pyridine and pyrimidine compounds

are classified as hazardous.[4][5] Based on the structure and data for analogous compounds,

the following hazards should be assumed:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Damage/Irritation (Category 2): Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[4][5]

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or

if inhaled.[5]

It is flammable and may form explosive mixtures with strong oxidizing agents.[1] Combustion

can release toxic gases such as nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen

chloride (HCl) gas.[6]
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The primary directive when handling Ethyl 6-chloro-4-methylpyridine-2-carboxylate is the

stringent avoidance of contact and inhalation. Due to its classification as a skin, eye, and

respiratory irritant, all operations must be conducted within a certified chemical fume hood.[7]

[8]

Required Personal Protective Equipment (PPE)
The selection of PPE is non-negotiable and is based on a risk assessment of the compound's

irritant properties and potential for systemic effects.

Hand Protection: Nitrile gloves are mandatory. Given that chlorinated solvents can degrade

some materials, inspect gloves for integrity before and during use. For extended operations

or direct immersion potential, double-gloving is recommended.[9]

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum

requirement. However, when transferring liquids or there is any risk of splashing, splash-

proof chemical goggles must be worn.[7]

Body Protection: A flame-resistant lab coat must be worn and kept fully fastened. Ensure it is

laundered separately from personal clothing.[8][10]

Respiratory Protection: All work should be performed in a fume hood.[7] If engineering

controls fail or for emergency situations, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.[6]

General Laboratory Handling Workflow
The following workflow is designed to minimize exposure and maintain compound purity

throughout the handling process.
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Preparation
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Figure 1: Standard workflow for handling Ethyl 6-chloro-4-methylpyridine-2-carboxylate.
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Protocol: Weighing and Dispensing
Preparation: Designate a specific area within the chemical fume hood for weighing. Place a

marble balance stone or similar stable surface inside.

Equilibration: Remove the sealed container of Ethyl 6-chloro-4-methylpyridine-2-
carboxylate from its 2-8°C storage. Place it in a desiccator at room temperature for at least

20-30 minutes. Causality: This crucial step prevents atmospheric moisture from condensing

on the cold container, which could hydrolyze the ester and compromise the compound's

integrity.

Tare: Place a clean, dry weighing vessel (e.g., a glass vial or beaker) on the analytical

balance and tare.

Dispensing: Open the primary container inside the fume hood. Using a clean spatula,

carefully transfer the desired amount of the compound to the tared vessel. Work deliberately

to avoid generating airborne dust or droplets.

Sealing: Immediately and tightly seal the primary container, purging with an inert gas like

argon or nitrogen if available, to protect the remaining compound.

Record: Record the final mass.

Protocol: Solution Preparation
Solvent Selection: Choose a suitable, dry (anhydrous) organic solvent in which the

compound is soluble, such as ethanol or dimethyl sulfoxide (DMSO).[1]

Vessel Preparation: Ensure the reaction flask or beaker is clean, dry, and appropriately sized

for the final volume.

Transfer: Add the weighed Ethyl 6-chloro-4-methylpyridine-2-carboxylate to the vessel.

Dissolution: Inside the fume hood, slowly add the desired volume of the anhydrous solvent to

the vessel containing the compound.

Mixing: If necessary, use a magnetic stirrer or gentle agitation to ensure complete

dissolution. Avoid vigorous splashing.
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Final Steps: Once dissolved, the solution is ready for use in the subsequent synthetic step. If

the solution is to be stored, it should be kept in a tightly sealed container under an inert

atmosphere.

Storage and Stability Management
Proper storage is essential to maintain the chemical's purity and reactivity over time.

Temperature: Store containers in a refrigerator at 2-8°C.[2]

Atmosphere: The compound should be kept in a tightly closed container, preferably under a

dry, inert atmosphere (e.g., nitrogen or argon).[4][6] This minimizes exposure to air and

moisture. It is noted as being potentially air-sensitive.[4]

Light: Protect from light to prevent potential photodegradation.[4]

Location: Store in a dedicated, well-ventilated cabinet for combustible solids or liquids, away

from incompatible materials.[9]

Incompatible Materials: To prevent dangerous reactions, segregate this compound from:

Strong Oxidizing Agents: Contact may cause fire or explosion.[1][6]

Acids and Bases: Can catalyze the hydrolysis of the ester group.

Moisture/Water: Will lead to hydrolysis, compromising the compound's structure.[6]

Emergency Procedures
Accidents require immediate and correct responses to mitigate harm.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4][7][11]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[7][11]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell or breathing is difficult, seek immediate medical

attention.[4][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7][11]

Spill Response Protocol
This protocol is for small, manageable spills (<100 mL) inside a chemical fume hood. For large

spills or any spill outside of a fume hood, evacuate the area and contact emergency services.

[7][12]
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Spill Occurs
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Absorbent Material
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6. Decontaminate Area
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Figure 2: Decision workflow for responding to a minor chemical spill.
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Containment: Prevent the spill from spreading by encircling it with an inert absorbent

material like vermiculite, sand, or commercial spill pillows.[9][11][13]

Absorption: Gently cover the spill with the absorbent material, working from the outside in.

Collection: Once fully absorbed, carefully sweep or scoop the material into a labeled,

sealable container for hazardous waste.

Decontamination: Clean the spill area with soap and water, then wipe dry.[13]

Disposal: All contaminated materials (absorbent, gloves, pads) must be placed in the sealed

container and disposed of through your institution's Environmental Health & Safety (EHS)

office.[8]

Waste Disposal
All waste containing Ethyl 6-chloro-4-methylpyridine-2-carboxylate, including empty

containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous

chemical waste.[8]

Collect waste in a clearly labeled, sealed, and compatible container.

Do not mix with incompatible waste streams.

Arrange for pickup and disposal according to local, state, and federal regulations through

your institution's EHS department.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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